(2,6-DIMETHYLMORPHOLINO)(4-ETHYLPHENYL)METHANONE

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(4-ethylphenyl)methanone
• InChI: InChI=1S/C15H21NO2/c1-4-13-5-7-14(8-6-13)15(17)16-9-11(2)18-12(3)10-16/h5-8,11-12H,4,9-10H2,1-3H3
• InChI Key: FBJQWZOURYYIFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CC(OC(C2)C)C
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

(2,6-DIMETHYLMORPHOLINO)(4-ETHYLPHENYL)METHANONE is a chemical compound with a complex structure that includes a morpholine ring substituted with two methyl groups and a phenyl ring substituted with an ethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,6-DIMETHYLMORPHOLINO)(4-ETHYLPHENYL)METHANONE typically involves the reaction of 2,6-dimethylmorpholine with 4-ethylbenzoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for monitoring and controlling reaction parameters such as temperature, pressure, and reactant concentrations can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(2,6-DIMETHYLMORPHOLINO)(4-ETHYLPHENYL)METHANONE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the morpholine ring or the phenyl ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(2,6-DIMETHYLMORPHOLINO)(4-ETHYLPHENYL)METHANONE has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (2,6-DIMETHYLMORPHOLINO)(4-ETHYLPHENYL)METHANONE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2,6-Dimethylmorpholine: A related compound with similar structural features but lacking the phenyl ring.

4-Ethylbenzoyl Chloride: A precursor used in the synthesis of (2,6-DIMETHYLMORPHOLINO)(4-ETHYLPHENYL)METHANONE.

Morpholine: A simpler analog with a morpholine ring but without the methyl and ethyl substitutions.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various applications in research and industry.